Cas no 476429-17-1 (Methyl 2-(4-fluorophenyl)-2-methylpropanoate)

Methyl 2-(4-fluorophenyl)-2-methylpropanoate structure
476429-17-1 structure
Product Name:Methyl 2-(4-fluorophenyl)-2-methylpropanoate
CAS No:476429-17-1
MF:C11H13FO2
MW:196.218127012253
CID:4650429
PubChem ID:66617112
Update Time:2024-03-01

Methyl 2-(4-fluorophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(4-fluorophenyl)-2-methylpropanoate
    • BUA42917
    • 2-(4-Fluorophenyl)isobutyric acid methyl ester
    • Benzeneacetic acid, 4-fluoro-alpha,alpha-dimethyl-, methyl ester
    • Methyl 2-(4-fluorophenyl)-2-methylpropanoate
    • Inchi: 1S/C11H13FO2/c1-11(2,10(13)14-3)8-4-6-9(12)7-5-8/h4-7H,1-3H3
    • InChI Key: JOFPPMPHGXIVME-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C(=O)OC)(C)C

Computed Properties

  • Exact Mass: 196.08995782g/mol
  • Monoisotopic Mass: 196.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3

Methyl 2-(4-fluorophenyl)-2-methylpropanoate Pricemore >>

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